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Compound of Interest

Compound Name: 5-Methylaminothiazole

Cat. No.: B15146193 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential safety and logistical information for 2-Amino-5-

methylthiazole (CAS: 7305-71-7), a heterocyclic amine commonly used as a building block in

the synthesis of pharmaceuticals and other biologically active compounds.[1]

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Amino-5-methylthiazole is

provided in the table below for easy reference.

Property Value

Molecular Formula C₄H₆N₂S

Molecular Weight 114.17 g/mol [2][3][4]

Appearance
Light yellow to brown crystalline powder or

solid[5][6]

Melting Point 93-98 °C[7]

Solubility Soluble in water[1]
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2-Amino-5-methylthiazole is classified as a hazardous substance. It is harmful if swallowed and

may cause damage to organs through prolonged or repeated exposure.[2][8] It is also very

toxic to aquatic life with long-lasting effects.[1][5][8]

Personal Protective Equipment (PPE): When handling 2-Amino-5-methylthiazole, it is crucial to

use appropriate personal protective equipment to minimize exposure. This includes:

Eye Protection: Wear chemical safety goggles or a face shield.[9]

Hand Protection: Wear protective gloves.

Respiratory Protection: Use a dust mask type N95 (US) or equivalent.[7]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[9]

Always work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation

of dust or fumes.[9] Ensure that eyewash stations and safety showers are readily accessible.[9]

Step-by-Step Disposal Procedure
All waste containing 2-Amino-5-methylthiazole must be treated as hazardous waste and

handled in accordance with local, state, and federal regulations.[5]

Waste Collection:

Collect all waste material (e.g., unused product, contaminated consumables) in a

designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-

Amino-5-methylthiazole".

Include the CAS number (7305-71-7) and any relevant hazard symbols (e.g., harmful,

environmentally hazardous).
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Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Keep it away from incompatible materials, such as strong oxidizing agents.[5]

Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not attempt to dispose of this chemical down the drain or in regular trash.[5][6] This is

to prevent environmental contamination, as the substance is very toxic to aquatic

organisms.[1][5][8]

Provide the disposal company with the Safety Data Sheet (SDS) for 2-Amino-5-

methylthiazole.

Accidental Release Measures
In the event of a spill, follow these procedures:

Minor Spills:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, clean up the spill using dry methods to avoid generating dust.

[5]

Place the collected material into a labeled hazardous waste container.[5]

Clean the spill area thoroughly.

Major Spills:

Evacuate the area and alert emergency responders and your institution's EHS office

immediately.
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Prevent the spill from entering drains or waterways.[6]

Experimental Protocol Example: Synthesis of 2-
Amino-5-methylthiazole Derivatives
The following is a generalized experimental protocol for the synthesis of Schiff bases derived

from 2-Amino-5-methylthiazole, based on methodologies found in the literature.[10] This is

provided as an example of its application in a laboratory setting.

Objective: To synthesize a Schiff base by reacting an intermediate derived from 2-Amino-5-

methylthiazole with an appropriate aldehyde.

Materials:

2-((2-Amino-5-methylthiazol-4-yl) methyl) oxadiazole-5-thiol (Compound 4)

Substituted aldehyde (e.g., 2,4-Dimethoxybenzaldehyde)

Methanol

Glacial acetic acid

Procedure:

In a round-bottom flask, dissolve 2 mmol of Compound 4 and 2 mmol of the appropriate

aldehyde in 30 mL of methanol.

Add 2 to 3 mL of glacial acetic acid to the solution.

Reflux the reaction mixture for 6 hours.

After reflux, cool the reaction mixture by adding ice water.

Collect the resulting precipitate by filtration.

Wash the precipitate with water.

Recrystallize the crude product from ethanol to obtain the purified Schiff base.
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Experimental Workflow Diagram
The diagram below illustrates a typical workflow for the synthesis of 2-Amino-5-methylthiazole

derivatives, as described in the experimental protocol.

Synthesis of Schiff Bases from 2-Amino-5-methylthiazole Derivative

Start Materials:
- 2-Amino-5-methylthiazole derivative (Compound 4)

- Substituted Aldehyde
- Methanol, Acetic Acid

Dissolve Reactants
in Methanol and

Glacial Acetic Acid

1. Reflux for 6 hours2. Cool Reaction
Mixture with Ice Water

3. Filter Precipitate4. Wash with Water5. Recrystallize
from Ethanol

6. Purified Schiff
Base Product

7.

Click to download full resolution via product page

Caption: Workflow for the synthesis of Schiff bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15146193#5-methylaminothiazole-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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